Cas no 771582-11-7 (1H-Pyrrole-2-carboxaldehyde,1-(3-aminopropyl)-)
771582-11-7 structure
Product Name:1H-Pyrrole-2-carboxaldehyde,1-(3-aminopropyl)-
CAS No:771582-11-7
MF:C8H12N2O
MW:152.193681716919
CID:551710
PubChem ID:45083735
Update Time:2025-04-19
1H-Pyrrole-2-carboxaldehyde,1-(3-aminopropyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2-carboxaldehyde,1-(3-aminopropyl)-
- 1H-Pyrrole-2-carboxaldehyde, 1-(3-aminopropyl)- (9CI)
- 1H-Pyrrole-2-carboxaldehyde,1-(3-aminopropyl)-(9ci)
- 771582-11-7
- AKOS006292540
- 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde
-
- Inchi: 1S/C8H12N2O/c9-4-2-6-10-5-1-3-8(10)7-11/h1,3,5,7H,2,4,6,9H2
- InChI Key: YNLXTQOLIVTGAN-UHFFFAOYSA-N
- SMILES: O=CC1=CC=CN1CCCN
Computed Properties
- Exact Mass: 152.095
- Monoisotopic Mass: 152.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48A^2
- XLogP3: -0.2
1H-Pyrrole-2-carboxaldehyde,1-(3-aminopropyl)- Related Literature
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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